1-Methyl-4-(6-methylhept-6-en-2-yl)cyclohexa-1,4-diene

• CAS No.: 28976-67-2
• Product Name: 1-Methyl-4-(6-methylhept-6-en-2-yl)cyclohexa-1,4-diene
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: 1-methyl-4-(6-methylhept-6-en-2-yl)cyclohexa-1,4-diene
• Standard InChI: InChI=1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h8,11,14H,1,5-7,9-10H2,2-4H3
• Standard InChIKey: XISBISVWIJDEQH-UHFFFAOYSA-N
• SMILES: CC1=CCC(=CC1)C(C)CCCC(=C)C
• Canonical SMILES: CC1=CCC(=CC1)C(C)CCCC(=C)C
• Description: (R)-2, 5, 11-Bisabolatriene, also known as beta-curcumene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units (R)-2, 5, 11-Bisabolatriene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (R)-2, 5, 11-bisabolatriene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, (R)-2, 5, 11-bisabolatriene can be found in a number of food items such as root vegetables, beverages, lemon balm, and turmeric. This makes (R)-2, 5, 11-bisabolatriene a potential biomarker for the consumption of these food products.
• PubChem Compound: 5316213
• Last Modified: Nov 11 2021